Cas no 2092720-77-7 (4-Chloro-6-(4-chlorophenethyl)pyrimidine)
4-Chloro-6-(4-chlorophenethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- F1967-3837
- 4-chloro-6-(4-chlorophenethyl)pyrimidine
- AKOS026714562
- 4-chloro-6-[2-(4-chlorophenyl)ethyl]pyrimidine
- 2092720-77-7
- 4-Chloro-6-(4-chlorophenethyl)pyrimidine
-
- Inchi: 1S/C12H10Cl2N2/c13-10-4-1-9(2-5-10)3-6-11-7-12(14)16-8-15-11/h1-2,4-5,7-8H,3,6H2
- InChI Key: IAWFBJFOQOOHOT-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CCC1C=C(N=CN=1)Cl
Computed Properties
- Exact Mass: 252.0221037g/mol
- Monoisotopic Mass: 252.0221037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 25.8Ų
4-Chloro-6-(4-chlorophenethyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C252696-100mg |
4-Chloro-6-(4-chlorophenethyl)pyrimidine |
2092720-77-7 | 100mg |
$ 95.00 | 2022-04-01 | ||
| TRC | C252696-500mg |
4-Chloro-6-(4-chlorophenethyl)pyrimidine |
2092720-77-7 | 500mg |
$ 365.00 | 2022-04-01 | ||
| TRC | C252696-1g |
4-Chloro-6-(4-chlorophenethyl)pyrimidine |
2092720-77-7 | 1g |
$ 570.00 | 2022-04-01 | ||
| Life Chemicals | F1967-3837-0.25g |
4-chloro-6-(4-chlorophenethyl)pyrimidine |
2092720-77-7 | 95%+ | 0.25g |
$523.0 | 2023-09-06 | |
| Life Chemicals | F1967-3837-0.5g |
4-chloro-6-(4-chlorophenethyl)pyrimidine |
2092720-77-7 | 95%+ | 0.5g |
$551.0 | 2023-09-06 | |
| Life Chemicals | F1967-3837-1g |
4-chloro-6-(4-chlorophenethyl)pyrimidine |
2092720-77-7 | 95%+ | 1g |
$580.0 | 2023-09-06 | |
| Life Chemicals | F1967-3837-2.5g |
4-chloro-6-(4-chlorophenethyl)pyrimidine |
2092720-77-7 | 95%+ | 2.5g |
$1267.0 | 2023-09-06 | |
| Life Chemicals | F1967-3837-5g |
4-chloro-6-(4-chlorophenethyl)pyrimidine |
2092720-77-7 | 95%+ | 5g |
$1909.0 | 2023-09-06 | |
| Life Chemicals | F1967-3837-10g |
4-chloro-6-(4-chlorophenethyl)pyrimidine |
2092720-77-7 | 95%+ | 10g |
$2675.0 | 2023-09-06 |
4-Chloro-6-(4-chlorophenethyl)pyrimidine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 4-Chloro-6-(4-chlorophenethyl)pyrimidine
Introduction to 4-Chloro-6-(4-chlorophenethyl)pyrimidine (CAS No. 2092720-77-7) in Modern Pharmaceutical Research
4-Chloro-6-(4-chlorophenethyl)pyrimidine, identified by the chemical formula CAS No. 2092720-77-7, is a significant intermediate in the synthesis of pharmaceutical compounds. Its unique structural properties, characterized by a pyrimidine core substituted with chloro and chlorophenethyl groups, make it a valuable building block in medicinal chemistry. This compound has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents.
The pyrimidine scaffold is a cornerstone in drug design, frequently incorporated into nucleoside analogs and kinase inhibitors due to its biological relevance and structural versatility. The presence of chlorine atoms at the 4-position and 6-position of the pyrimidine ring enhances electrophilicity, facilitating further functionalization. Additionally, the 4-chlorophenethyl side chain introduces lipophilic and metabolic stability, which are critical factors in drug bioavailability and efficacy.
In contemporary pharmaceutical research, 4-Chloro-6-(4-chlorophenethyl)pyrimidine has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. Recent studies highlight its role in developing antiviral and anticancer agents. For instance, derivatives of this compound have shown promise in inhibiting viral polymerases by mimicking natural nucleobases, thereby disrupting replication mechanisms. Similarly, modifications to the chlorophenethyl moiety have led to compounds with enhanced binding affinity to specific kinases involved in cancer progression.
The incorporation of chlorine atoms into the pyrimidine ring not only influences reactivity but also modulates pharmacokinetic properties. Chlorinated pyrimidines are known for their improved metabolic stability, reducing rapid degradation in vivo. This characteristic is particularly advantageous in long-term therapeutic applications where sustained drug levels are essential. Furthermore, the 4-chlorophenethyl group contributes to hydrophobic interactions with biological targets, enhancing membrane permeability and cellular uptake.
Advances in computational chemistry have accelerated the discovery of novel derivatives of 4-Chloro-6-(4-chlorophenethyl)pyrimidine. Molecular docking simulations and quantum mechanical calculations allow researchers to predict binding affinities and optimize structures before experimental synthesis. These computational tools have been instrumental in identifying lead compounds with high selectivity against off-target proteins, minimizing side effects.
The synthesis of 4-Chloro-6-(4-chlorophenethyl)pyrimidine typically involves multi-step organic reactions starting from commercially available precursors. Key steps include chlorination of a pyrimidine derivative followed by nucleophilic substitution with 4-chlorophenethyl halides. Recent innovations in catalytic methods have improved yields and reduced byproduct formation, aligning with green chemistry principles. Continuous flow reactors have also been employed to enhance scalability and reproducibility.
In clinical trials, compounds derived from 4-Chloro-6-(4-chlorophenethyl)pyrimidine have demonstrated encouraging results in preclinical models. These studies focus on evaluating pharmacological activity, toxicity profiles, and pharmacokinetic behavior. The compound’s ability to modulate enzyme activity while maintaining structural integrity makes it a promising candidate for further development into therapeutic drugs.
The future direction of research on 4-Chloro-6-(4-chlorophenethyl)pyrimidine includes exploring its role in addressing emerging infectious diseases and chronic conditions. As drug resistance becomes a growing concern, innovative molecular designs are essential to overcome existing therapeutic limitations. Collaborative efforts between academia and industry are expected to yield breakthroughs in personalized medicine applications.
Overall, 4-Chloro-6-(4-chlorophenethyl)pyrimidine (CAS No. 2092720-77-7) represents a critical component in modern pharmaceutical innovation. Its unique structural features and versatile reactivity position it as a key intermediate for developing next-generation therapeutics targeting diverse diseases. Continued research efforts will likely uncover additional applications, solidifying its importance in medicinal chemistry.
2092720-77-7 (4-Chloro-6-(4-chlorophenethyl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)